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Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a halogenated diester that serves as
a critical building block in advanced organic synthesis.[1] Its structure, featuring a bromine
atom at the alpha-position to one of two methyl ester groups on a five-carbon backbone,
provides a unique combination of reactive sites.[2] This strategic arrangement of functional
groups makes it an invaluable precursor for constructing complex molecular architectures,
particularly nitrogen-containing heterocycles which are core structures in many
pharmaceuticals.[1] Its utility extends from the synthesis of blockbuster drugs to the
development of novel materials, making a thorough understanding of its properties and
reactivity essential for innovation in chemistry and medicine.[1][3]

Physicochemical and Structural Properties

The physical and chemical characteristics of Dimethyl 2-bromopentanedioate dictate its
handling, storage, and behavior in reactions. It is typically a light yellow, relatively dense liquid.
The key properties are summarized below.
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Property Value Source
CAS Number 760-94-1 [1]
Molecular Formula C7H11BrOa4 [4]
Molecular Weight 239.06 g/mol [1114]
Appearance Light yellow liquid

Density 1.452 g/cm3

Flash Point 99.1°C

SMILES String BrC(C(OC)=0)CCC(0C)=0 [4]

MUPSZQADJPIQMZ-
InChl Key [4]
UHFFFAOYSA-N

Synthesis and Purification: A Tale of Selectivity

The primary route to Dimethyl 2-bromopentanedioate is the a-bromination of its precursor,
dimethyl pentanedioate (also known as dimethyl glutarate).[1] The core challenge in this
synthesis is achieving high selectivity for the desired mono-brominated product while
minimizing over-bromination (e.g., dimethyl 2,4-dibromopentanedioate).[1]

Key Synthetic Methodologies

A. Radical-Mediated Bromination with N-Bromosuccinimide (NBS)

This is a common and effective method that leverages a radical chain reaction. The use of N-
Bromosuccinimide (NBS) is advantageous as it provides a low, steady concentration of
bromine radicals, which enhances selectivity for the alpha-position, and is safer to handle than
elemental bromine.[3]

o Causality: The reaction is initiated by a radical initiator like azobisisobutyronitrile (AIBN),
which decomposes upon heating. The resulting radical abstracts a bromine atom from NBS
to generate a bromine radical (Bre). This bromine radical then selectively abstracts a
hydrogen atom from the a-carbon of dimethyl pentanedioate, which is activated by the
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adjacent ester group. The resulting carbon radical reacts with another molecule of NBS to
yield the product and a new bromine radical, propagating the chain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 4. Dimethyl 2-bromopentanedioate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

o To cite this document: BenchChem. [Introduction: The Strategic Importance of Dimethyl 2-
bromopentanedioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266606/docs#introduction-the-strategic-importance-
of-dimethyl-2-bromopentanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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